Cas no 1417407-96-5 (dimethyl 2-(5-bromo-2-nitrophenyl)malonate)

Dimethyl 2-(5-bromo-2-nitrophenyl)malonate is a brominated and nitrated phenylmalonate derivative, primarily used as an intermediate in organic synthesis. Its key structural features—the bromo and nitro substituents on the phenyl ring—enhance its reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The malonate moiety provides versatility for further functionalization, making it valuable in pharmaceutical and agrochemical research. The compound’s high purity and stability under standard conditions ensure consistent performance in synthetic applications. Its well-defined reactivity profile facilitates precise modifications, aiding in the development of complex molecular architectures. Suitable for controlled environments, it is typically handled with standard laboratory precautions.

dimethyl 2-(5-bromo-2-nitrophenyl)malonate structure

1417407-96-5 structure

Product Name:dimethyl 2-(5-bromo-2-nitrophenyl)malonate

CAS No:1417407-96-5

MF:C₁₁H₁₀BrNO₆

MW:332.104202747345

MDL:MFCD28359592

CID:4595707

Update Time:2025-06-07

dimethyl 2-(5-bromo-2-nitrophenyl)malonate Chemical and Physical Properties

Names and Identifiers

- dimethyl 2-(5-bromo-2-nitrophenyl)malonate
- dimethyl 2-(5-bromo-2-nitrophenyl)malonate(WXC06330)
- Propanedioic acid, 2-(5-bromo-2-nitrophenyl)-, 1,3-dimethyl ester
- MDL： MFCD28359592
- Inchi： 1S/C11H10BrNO6/c1-18-10(14)9(11(15)19-2)7-5-6(12)3-4-8(7)13(16)17/h3-5,9H,1-2H3
- InChI Key： KWBWIWMMGAYKFS-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(C1=CC(Br)=CC=C1[N+]([O-])=O)C(OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6

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